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Compound of Interest

Compound Name: GKT136901

Cat. No.: B1671570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for studying the effects of GKT136901,

a dual inhibitor of NADPH oxidase 1 (NOX1) and NOX4, in various cell lines. This document

includes information on responsive cell lines, quantitative data on GKT136901 activity, detailed

experimental protocols for assessing its effects, and diagrams of relevant signaling pathways

and workflows.

I. Introduction to GKT136901
GKT136901 is a potent and selective, orally active dual inhibitor of NADPH oxidase 1 (NOX1)

and NOX4.[1][2] It functions as a direct scavenger of peroxynitrite, a reactive nitrogen species

implicated in various pathologies.[1][2][3] The primary mechanism of action of GKT136901
involves the inhibition of NOX1 and NOX4, which are key enzymes in the production of reactive

oxygen species (ROS). By reducing ROS production, GKT136901 has shown therapeutic

potential in models of diabetic nephropathy, stroke, and neurodegeneration.[1][2]

II. GKT136901 Responsive Cell Lines and
Quantitative Data
Several cell lines have been identified as responsive to GKT136901 treatment. The following

table summarizes the available quantitative data for GKT136901's inhibitory activity.
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Target Assay Type
Cell
Line/System

Inhibitory
Concentration
(Ki/IC50)

Reference

NOX1 Cell-free

Membranes from

NOX1 over-

expressing cells

Ki: 160 ± 10 nM [4]

NOX4 Cell-free

Membranes from

NOX4 over-

expressing cells

Ki: 16 ± 5 nM [4]

NOX2 Cell-free

Membranes from

NOX2 over-

expressing cells

Ki: 1530 ± 90 nM [4]

DUOXs Cell-based

Cell lines

endogenously

expressing

DUOXs

µM

concentrations
[4]

High-glucose

induced O2

production

Cell-based

Mouse Proximal

Tubule (MPT)

cells

Significant

attenuation at 10

µM

[1][2]

High-glucose

induced H2O2

generation

Cell-based

Mouse Proximal

Tubule (MPT)

cells

Significant

attenuation at 10

µM

[1][2]

Methamphetamin

e-induced

oxidative stress

Cell-based

Human Brain

Microvascular

Endothelial Cells

(HBMECs)

Attenuation at 10

µM
[1][2]

Tumor cell

growth
Cell-based

MCF-7 (breast

cancer), Breast

VII PDX-derived,

PANC II PDX-

derived

Dose-dependent

inhibition (0.125

to 16 µM)

[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5446584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5446584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5446584/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5446584/
https://www.medchemexpress.com/gkt136901.html
https://www.medchemexpress.com/gkt136901-hydrochloride.html
https://www.medchemexpress.com/gkt136901.html
https://www.medchemexpress.com/gkt136901-hydrochloride.html
https://www.medchemexpress.com/gkt136901.html
https://www.medchemexpress.com/gkt136901-hydrochloride.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9764083/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


III. Signaling Pathways Modulated by GKT136901
GKT136901, by inhibiting NOX1 and NOX4, can modulate several downstream signaling

pathways implicated in cellular stress, fibrosis, and inflammation. The following diagram

illustrates the central role of NOX1/4 inhibition.
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Preparation Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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